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Compound of Interest

Compound Name: 4-Fluoro-2-methylthiophenol

CAS No.: 845823-04-3

Cat. No.: B1302154

Get Quote

This guide provides a comprehensive technical overview of 4-Fluoro-2-methylbenzenethiol, a

key building block in modern synthetic chemistry. Intended for researchers, scientists, and

professionals in drug development, this document delves into its chemical identity, properties,

synthesis, and applications, underpinned by established scientific principles and

methodologies.

Chemical Identity and Nomenclature
The compound commonly referred to as 4-Fluoro-2-methylthiophenol is systematically

named under the guidelines of the International Union of Pure and Applied Chemistry (IUPAC)

as 4-Fluoro-2-methylbenzenethiol.[1][2] This nomenclature arises from its structure: a benzene

ring substituted with a thiol group (-SH), a fluorine atom at the fourth position, and a methyl

group at the second position relative to the thiol group.

Synonyms for this compound include 4-Fluoro-2-methylthiophenol, 5-Fluoro-2-thiotoluene,

and 2-Methyl-4-fluorobenzenethiol.[1] The Chemical Abstracts Service (CAS) has assigned the

number 845823-04-3 to this specific chemical entity, which is crucial for unambiguous

identification in databases and publications.[2][3]
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Diagram 1: IUPAC Naming Convention
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Caption: Logical breakdown of the IUPAC name for 4-Fluoro-2-methylbenzenethiol.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its application in research and development. The properties of 4-Fluoro-2-methylbenzenethiol

are summarized below.
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Property Value Source

Molecular Formula C₇H₇FS [1]

Molecular Weight 142.19 g/mol [1][3]

Appearance Liquid [1]

Purity Typically ≥96% [1]

These properties are essential for calculating reaction stoichiometries, preparing solutions of

known concentrations, and predicting the compound's behavior in various chemical

environments.

Synthesis and Mechanistic Insights
The synthesis of 4-Fluoro-2-methylbenzenethiol can be achieved through various synthetic

routes. A common approach involves the reduction of the corresponding sulfonyl chloride or the

diazotization of the corresponding aniline followed by reaction with a sulfur source.

Illustrative Synthetic Workflow:

A plausible synthetic pathway could start from the readily available 2-methyl-4-fluoroaniline.

The workflow involves converting the amino group into a more versatile functional group that

can then be transformed into the desired thiol.

Diagram 2: Generalized Synthetic Workflow
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Caption: A conceptual workflow for the synthesis of 4-Fluoro-2-methylbenzenethiol.

Detailed Protocol: A Representative Synthetic Procedure
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The following is a generalized protocol that illustrates the key steps in a potential synthesis.

Note: This is a representative procedure and should be adapted and optimized based on

laboratory conditions and safety assessments.

Diazotization of 2-Methyl-4-fluoroaniline:

Dissolve 2-methyl-4-fluoroaniline in an acidic aqueous solution (e.g., HCl or H₂SO₄) and

cool the mixture to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite (NaNO₂) in water, maintaining the low temperature.

The formation of the diazonium salt is typically indicated by a color change.

Causality: The acidic environment protonates the amino group, making it a better leaving

group. The low temperature is crucial to prevent the unstable diazonium salt from

decomposing.

Formation of the Thio-intermediate:

In a separate flask, prepare a solution of a sulfur nucleophile, such as potassium ethyl

xanthate.

Slowly add the cold diazonium salt solution to the xanthate solution. Vigorous nitrogen

evolution is expected.

Causality: The xanthate acts as a sulfur source. The diazonium group is an excellent

leaving group (N₂ gas), facilitating the nucleophilic substitution.

Hydrolysis to the Thiol:

After the addition is complete, the reaction mixture is typically stirred for a period to ensure

complete reaction.

The resulting intermediate is then hydrolyzed, for example, by heating with a strong base

like sodium hydroxide, followed by acidification.

Causality: The basic hydrolysis cleaves the xanthate ester to reveal the thiolate anion,

which is then protonated during acidification to yield the final thiol product.
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Purification:

The crude product is typically extracted into an organic solvent.

The organic layer is washed, dried, and the solvent is removed under reduced pressure.

Further purification can be achieved by distillation or column chromatography to obtain the

desired purity.

Applications in Research and Drug Development
Substituted thiophenols like 4-Fluoro-2-methylbenzenethiol are valuable intermediates in the

synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical

industries. The presence of the fluorine atom can significantly modulate the biological activity,

metabolic stability, and pharmacokinetic properties of a molecule. The thiol group is a versatile

functional handle that can participate in a variety of chemical transformations.

Key Application Areas:

Synthesis of Biologically Active Compounds: The thiol group can be alkylated, oxidized, or

used in coupling reactions to build larger molecular scaffolds. The fluoro- and methyl-

substituents provide specific steric and electronic properties that can be exploited in drug

design.

Material Science: Thiophenols can be used to modify surfaces, for example, in the formation

of self-assembled monolayers on gold surfaces.

Safety and Handling
As with all chemicals, proper safety precautions must be observed when handling 4-Fluoro-2-

methylbenzenethiol. It is essential to consult the Safety Data Sheet (SDS) before use.

General Safety Recommendations:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area, preferably in a fume hood.
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Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

